Cas no 102580-67-6 (1-(4-chlorophenyl)-2-cyclobutylethanone)

• Product Name: 1-(4-chlorophenyl)-2-cyclobutylethanone
• CAS No: 102580-67-6
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• CID: 1135642
• PubChem ID: 57484010
• Update Time: 2025-04-20

1-(4-chlorophenyl)-2-cyclobutylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-cyclobutylethanone
• Ethanone, 1-(4-chlorophenyl)-2-cyclobutyl-
• DTXSID10726865
• 102580-67-6
• AKOS014795865
• 1-(4-Chlorophenyl)-2-cyclobutylethan-1-one

• Inchi： 1S/C12H13ClO/c13-11-6-4-10(5-7-11)12(14)8-9-2-1-3-9/h4-7,9H,1-3,8H2
• InChI Key： IQZRCWGUAHAXKW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC1CCC1)=O

Computed Properties

• Exact Mass: 208.065493g/mol
• Monoisotopic Mass: 208.065493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.68g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų